Cas no 69592-33-2 (Butanamide,N-cyclohexyl-N-methyl-4-[(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)oxy]-)

• Product Name: Butanamide,N-cyclohexyl-N-methyl-4-[(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)oxy]-
• CAS No: 69592-33-2
• MF: C₂₀H₂₈N₂O₃
• MW: 344.447925567627
• CID: 391595
• PubChem ID: 13200334
• Update Time: 2025-04-19

Butanamide,N-cyclohexyl-N-methyl-4-[(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-cyclohexyl-N-methyl-4-[(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)oxy]-
• dihydrocilostaMide
• N-cyclohexyl-N-methyl-4-[(2-oxo-3,4-dihydro-1H-quinolin-6-yl)oxy]butanamide
• 6-[3-(N-methyl-N-cyclohexylaminocarbonyl)propoxy]-3,4-dihydrocarbostyril
• CHEMBL102273
• 69592-33-2
• BDBM50226548
• 6-[3-(N-cyclohexyl-N-methylaminocarbonyl)propoxy]-3,4-dihydrocarbostyril
• Butanamide, N-cyclohexyl-N-methyl-4-[(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)oxy]-
• N-Cyclohexyl-N-methyl-4-((2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy)butanamide
• XSUBCFUQNASGMT-UHFFFAOYSA-N
• SCHEMBL11323715

• MDL： MFCD28038693
• Inchi： 1S/C20H28N2O3/c1-22(16-6-3-2-4-7-16)20(24)8-5-13-25-17-10-11-18-15(14-17)9-12-19(23)21-18/h10-11,14,16H,2-9,12-13H2,1H3,(H,21,23)
• InChI Key： XSUBCFUQNASGMT-UHFFFAOYSA-N
• SMILES： O=C(CCCOC1C=CC2=C(C=1)CCC(N2)=O)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 344.21014
• Monoisotopic Mass: 344.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64